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Compound of Interest

Compound Name:
2-(Trifluoromethyl)phenacyl

bromide

Cat. No.: B1306062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Trifluoromethyl)phenacyl
bromide, a fluorinated organic compound with significant potential in synthetic chemistry and

drug discovery. The presence of the trifluoromethyl group can enhance the biological activity

and metabolic stability of parent molecules, making this compound a valuable building block for

medicinal chemistry. This document outlines its chemical properties, safety data, and synthetic

applications.

Chemical and Physical Properties
2-(Trifluoromethyl)phenacyl bromide, also known as 2-bromo-1-[2-

(trifluoromethyl)phenyl]ethanone, is a reactive organic halide.[1][2] The key physical and

chemical properties are summarized below.
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Property Value Source

CAS Number 54109-16-9 [3]

Molecular Formula C₉H₆BrF₃O

Molecular Weight 267.04 g/mol [3]

Appearance
Liquid or powder to lump to

clear liquid

Color
White or Colorless to Light

yellow to Light orange
[3]

Melting Point 28-30 °C [3]

Boiling Point 52 °C at 0.03 mmHg [3]

Density 1.592 ± 0.06 g/cm³ (at 20 °C) [3]

Flash Point 109.7 ± 27.3 °C [3]

Solubility Slightly soluble in water. [3]

Storage Temperature
2-8 °C under inert gas

(Nitrogen or Argon)
[3]

Safety Data Sheet
A comprehensive Safety Data Sheet (SDS) for 2-(Trifluoromethyl)phenacyl bromide is not

readily available. However, based on the SDS for structurally similar compounds such as 4-

Fluoro-2-(trifluoromethyl)phenacyl bromide and general phenacyl bromides, the following

hazards and precautions should be considered. Phenacyl bromides are known lachrymators

and should be handled with extreme care.

Hazard Identification
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Hazard Class GHS Classification (Inferred)

Acute Toxicity (Oral) Category 4: Harmful if swallowed.

Skin Corrosion/Irritation
Category 1B: Causes severe skin burns and eye

damage.

Serious Eye Damage/Irritation Category 1: Causes serious eye damage.

Specific Target Organ Toxicity (Single Exposure) Category 3: May cause respiratory irritation.

Note: This classification is inferred from related compounds and should be used for guidance

only. A formal hazard assessment should be conducted before use.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get immediate medical

advice/attention.

Skin Contact

Wash with plenty of soap and water. Remove

contaminated clothing and shoes. Get

immediate medical advice/attention.

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth out with water. Get immediate medical

advice/attention.

Handling and Storage
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Aspect Recommendation

Handling

Do not handle until all safety precautions have

been read and understood. Ensure good

ventilation of the work station. Do not breathe

fumes, mist, spray, or vapors. Wear personal

protective equipment. Avoid contact with skin

and eyes.

Storage

Keep container closed when not in use. Store in

a cool, dry, well-ventilated area. Keep contents

under an inert gas. Store at 2-8 °C in an

explosion-proof refrigerator. The compound may

be light-sensitive.

Incompatible Materials Strong bases, Strong oxidizing agents.

Personal Protective Equipment
Type Specification

Eye/Face Protection
Chemical goggles or safety glasses. Face

shield.

Hand Protection Protective gloves (e.g., nitrile rubber).

Skin and Body Protection Wear suitable protective clothing.

Respiratory Protection
In case of inadequate ventilation, wear

respiratory protection.

Experimental Protocols
Synthesis of 2-(Trifluoromethyl)phenacyl bromide
A common method for the synthesis of phenacyl bromides is the bromination of the

corresponding acetophenone. The following is a general protocol adapted from procedures for

similar compounds.
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Dissolution: Dissolve 2'-(Trifluoromethyl)acetophenone (1 equivalent) in a suitable solvent

such as acetic acid or carbon tetrachloride in a round-bottom flask equipped with a magnetic

stirrer and a dropping funnel.

Bromination: Prepare a solution of bromine (1.05 equivalents) in the same solvent. Add the

bromine solution dropwise to the stirred solution of the acetophenone at a controlled

temperature (typically 0-10 °C) to prevent side reactions.

Reaction Monitoring: Stir the reaction mixture for several hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, pour the mixture onto ice water. Extract the product

with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Purification: Wash the organic layer with water and then with a saturated sodium bicarbonate

solution to remove any remaining acid. Dry the organic layer over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Final Purification: The crude product can be further purified by recrystallization or column

chromatography to obtain pure 2-(Trifluoromethyl)phenacyl bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1306062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Start: 2'-(Trifluoromethyl)acetophenone

Dissolve in Acetic Acid

Add Bromine Solution (Br2) at 0-10°C

Stir and Monitor by TLC

Quench with Ice Water & Extract

Wash, Dry, and Concentrate

Product: 2-(Trifluoromethyl)phenacyl bromide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Reactivity Pathway

2-(Trifluoromethyl)phenacyl bromide

Substituted ProductSN2 Reaction

Nucleophile (e.g., R-NH2, R-SH)

Bromide Ion (Br-)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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